![molecular formula C6H7BrN2S B6252777 3-bromo-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole CAS No. 1785345-95-0](/img/no-structure.png)
3-bromo-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole
Overview
Description
“3-bromo-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole” is a chemical compound with the molecular formula C6H7BrN2S and a molecular weight of 219.1 . It is also known by its IUPAC name, 3-bromo-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole .
Synthesis Analysis
The synthesis of this compound has been studied in the context of bromination reactions of 3,4-dihydro-2H-thiopyran derivatives . The bromination of these compounds can lead to bromo-substituted 3,4-dihydro-2H-thiopyrans or 4H-thiopyrans, depending on the reaction conditions and the structure of the starting heterocycles .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7BrN2S/c7-6-4-3-10-2-1-5(4)8-9-6/h1-3H2, (H,8,9) . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
The bromination reaction of this compound is sensitive to temperature. An increase in the bromination temperature even to 40°C already leads to the formation of 4H-thiopyrans .Physical And Chemical Properties Analysis
This compound is a white powder with a melting point of 224–225°C .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole involves the reaction of 3-bromo-2-pyrazoline with 1,3-dithiol-2-one in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromo-2-pyrazoline", "1,3-dithiol-2-one", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3-bromo-2-pyrazoline and 1,3-dithiol-2-one in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
1785345-95-0 |
Product Name |
3-bromo-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole |
Molecular Formula |
C6H7BrN2S |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
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